Acetamide-13C2,15N

• Molecular Formula: C2H5NO
• Molecular Weight: 62.046 g/mol
• InChI: InChI=1S/C2H5NO/c1-2(3)4/h1H3,(H2,3,4)/i1+1,2+1,3+1
• InChIKey: DLFVBJFMPXGRIB-VMIGTVKRSA-N

Quantifying residual acetamide or developing isotope dilution LC-MS methods? Unlabeled or single-isotope internal standards introduce systematic errors from matrix effects and channel interference. Acetamide-13C2,15N provides the optimal +3 Da mass shift with 13C/15N backbone: - Eliminates isotopic cross-talk in MRM (m/z 59→41 vs. 62→44) - Co-elutes with analyte (no deuterium isotope effect) - Meets EPA CCL 3 & API residual specs (<250 ppm).

Acetamide-13C2,15N: Internal Standard for LC-MS/MS

Acetamide-13C2,15N is a stable isotope-labeled analog of acetamide in which two carbon atoms are replaced with carbon-13 (13C) and the amide nitrogen atom is replaced with nitrogen-15 (15N) . This dual isotopic substitution yields a molecular weight of 62.05 Da (unlabeled acetamide: 59.07 Da), generating a +3 Da mass shift that enables its primary function as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications . The compound is chemically and physically nearly identical to unlabeled acetamide, differing only in its distinct mass signature, which is essential for accurate analyte quantification in complex biological and environmental matrices .

Workflow LC-MS/MS isotope dilution quantitation

Labeling 13C2,15N dual isotope; +3 Da mass shift

Co-elution No deuterium retention time shift

Acetamide-13C2,15N Substitution Limitations

In quantitative LC-MS/MS workflows, generic substitution of a stable isotope-labeled internal standard (SIL-IS) with either unlabeled acetamide or a single-isotope analog introduces systematic quantification errors due to matrix effects, ion suppression/enhancement, and signal interference [1]. Unlabeled acetamide cannot function as an internal standard because it is chemically indistinguishable from the target analyte and fails to provide a distinct mass channel for separate detection [2]. Single-isotope acetamide analogs (e.g., Acetamide-13C2 or Acetamide-15N) generate smaller mass shifts (+2 Da or +1 Da, respectively) that may be insufficient to avoid isotopic cross-talk, where the natural abundance 13C and 15N isotopologues of the unlabeled analyte contribute signal to the internal standard's mass channel, biasing quantification [3]. The +3 Da shift of Acetamide-13C2,15N provides a clean mass separation that minimizes this interference, while its 13C and 15N backbone avoids the chromatographic retention time shift (deuterium isotope effect) that compromises the co-elution of deuterated internal standards with their analytes [4].

Unlabeled acetamide

Risk:Cannot serve as internal standard; chemically indistinguishable from analyte, no separate mass channel.

Single-isotope analog

Risk:Smaller mass shift (+1 or +2 Da) may allow isotopic cross-talk from natural abundance isotopologues, biasing quantification.

Deuterated analog

Risk:Retention time shift alters matrix effect exposure; may not fully correct ion suppression, requiring matrix-matched calibration.

• [1] Banno A, Yabuki Y, Sonoda M, Tanimori S. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. J Pestic Sci. 2024;49(2):65-76. View Source
• [2] Burke DG, Mackay LG. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2015. View Source
• [3] Gerritsen HW, Zuidema T. LC-MSMS - Points of attention when using isotope labelled standards. Wageningen University & Research; 2012. View Source
• [4] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Acetamide-13C2,15N Performance Evidence

Mass Shift and Co-elution: Dual 13C/15N vs Deuterium Labeling

Acetamide-13C2,15N produces a +3 Da mass shift relative to unlabeled acetamide (m/z 62.05 vs. 59.07 for the molecular ion) . In contrast, single-isotope acetamide analogs produce only +1 Da (Acetamide-15N) or +2 Da (Acetamide-13C2) mass shifts, which may be insufficient to prevent isotopic cross-talk from the natural abundance isotopologues of the unlabeled analyte [1]. Notably, deuterated internal standards such as Acetamide-d3 (+3 Da) or Acetamide-d5 (+5 Da) achieve similar mass separation but exhibit a deuterium isotope effect that alters chromatographic retention time by 0.02–0.05 minutes relative to the unlabeled analyte [2]. This retention time shift exposes the internal standard and analyte to different matrix conditions at the moment of electrospray ionization, resulting in differential ion suppression that compromises quantification accuracy [2]. Acetamide-13C2,15N, labeled exclusively with 13C and 15N, co-elutes with the unlabeled analyte and is unaffected by deuterium-induced retention time shifts [3].

Mass shift & co-elution

Class-level inference

+3 Da shift, co-elution; deuterated analogs show ΔRT 0.02–0.05 min

Co-elution supports consistent matrix effect correction across the peak.

Deuterium isotope effect may compromise co-elution; 13C/15N backbone avoids this shift.

Evidence Dimension	Mass shift magnitude and chromatographic co-elution fidelity
Target Compound Data	+3 Da mass shift; co-elution with unlabeled analyte (deuterium isotope effect absent)
Comparator Or Baseline	Acetamide-13C2: +2 Da; Acetamide-15N: +1 Da; Acetamide-d3: +3 Da with ΔRT 0.02–0.05 min; Acetamide-d5: +5 Da with ΔRT 0.02–0.05 min
Quantified Difference	Target provides +3 Da separation without retention time shift, whereas deuterated analogs exhibit retention time differences that cause differential matrix effects
Conditions	Reversed-phase LC-MS/MS with electrospray ionization; general SIL-IS performance characterization

Why This Matters

Co-elution ensures that the internal standard and analyte experience identical matrix effects and ionization conditions, which is essential for accurate quantitative correction in complex biological samples.

• [1] Gerritsen HW, Zuidema T. LC-MSMS - Points of attention when using isotope labelled standards. Wageningen University & Research; 2012. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source
• [3] Burke DG, Mackay LG. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2015. View Source

Isotopic Purity for Cross-Talk-Free Isotope Dilution Quantification

Commercial preparations of Acetamide-13C2,15N are specified at ≥99 atom% isotopic enrichment for 13C and ≥98 atom% for 15N, with chemical purity ≥95% by HPLC . The +3 Da mass separation produced by this dual labeling ensures that the internal standard signal channel (m/z 62 for [M+H]+) is isolated from the natural abundance 13C and 15N isotopologues of the unlabeled analyte . Insufficient mass separation (e.g., +1 Da from 15N-only labeling) allows the ~1.1% natural abundance 13C isotopologue of unlabeled acetamide to contribute signal to the internal standard channel, causing systematic overestimation of internal standard response and consequent underestimation of analyte concentration [1]. For a 1 μg/mL acetamide solution, the natural 13C isotopologue contributes approximately 11 ng/mL equivalent signal to a +1 Da channel, representing a 1.1% systematic bias before any additional correction [1]. The +3 Da shift of Acetamide-13C2,15N places the internal standard signal in a region where natural isotopologue contributions are negligible (<0.01% of base peak), effectively eliminating this source of quantification bias [2].

Isotopic purity & cross-talk

Class-level inference

≥99 atom% 13C, ≥98 atom% 15N; +3 Da separation isolates signal from natural isotopologues

Supports method linearity and LLOQ endpoints.

Single-isotope analogs risk ~1.1% interference; dual labeling reduces this to negligible levels.

Evidence Dimension	Isotopic purity specification and mass shift magnitude
Target Compound Data	≥99 atom% 13C, ≥98 atom% 15N; +3 Da mass shift; natural isotopologue interference <0.01%
Comparator Or Baseline	Acetamide-15N: ~99 atom% 15N, +1 Da shift, ~1.1% natural 13C interference; Acetamide-13C2: ≥99 atom% 13C, +2 Da shift, ~0.37% natural 15N interference
Quantified Difference	+3 Da mass shift reduces isotopic cross-talk from natural abundance isotopologues to negligible levels (<0.01%) versus ~1.1% for +1 Da shift
Conditions	LC-MS analysis at typical working concentrations (1–100 μg/mL); isotopic cross-talk assessment based on natural abundance distributions

Why This Matters

This purity profile and mass shift directly support method linearity and lower limits of quantification (LLOQ), which are critical parameters in regulated bioanalysis and pharmaceutical quality control.

• [1] Gerritsen HW, Zuidema T. LC-MSMS - Points of attention when using isotope labelled standards. Wageningen University & Research; 2012. View Source
• [2] Burke DG, Mackay LG. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2015. View Source

Matrix Effect Variability: SIL-IS vs Non-Isotopic Approaches

A 2024 study evaluating matrix effects in LC-MS/MS analysis of 25 pesticides across four vegetable matrices demonstrated that stable isotope-labeled internal standards (SIL-IS) are the most effective approach for matrix effect compensation [1]. When deuterated internal standards were used for neonicotinoid pesticide quantification in green onion extracts, the matrix effect introduced slope variability of 4–9% in calibration curves despite the presence of the SIL-IS [2]. Importantly, this study demonstrated that matrix-matched calibration remained necessary even with SIL-IS use when deuterated internal standards were employed, indicating that deuterium labeling alone does not fully mitigate matrix effects [2]. While direct comparative data for Acetamide-13C2,15N versus non-isotopic approaches in identical matrices are not available, the general principle that 13C/15N-labeled SIL-IS provide superior matrix effect correction relative to structural analog internal standards or external calibration is well established [3]. The absence of deuterium-induced retention time shifts in 13C/15N-labeled compounds is expected to provide more robust matrix effect correction than deuterated analogs under the same conditions [4].

Matrix effect variability

Supporting evidence

No direct data for Acetamide-13C2,15N; class-level expectation from pesticide residue study

13C/15N SIL-IS reported to provide robust matrix effect compensation; data to verify for target compound.

Deuterated SIL-IS showed 4–9% slope variability in green onion; 13C/15N labeling expected to improve performance.

Evidence Dimension	Matrix effect compensation efficacy
Target Compound Data	No direct quantitative matrix effect data available for Acetamide-13C2,15N
Comparator Or Baseline	Deuterated SIL-IS: 4–9% slope variability due to residual matrix effects in green onion extracts
Quantified Difference	Not directly quantified for target compound; class-level expectation is that 13C/15N labeling outperforms deuterium labeling
Conditions	LC-MS/MS analysis of pesticides in vegetable matrices (brown rice, carrot, green onion)

Why This Matters

Method robustness in the presence of complex sample matrices is a primary driver of internal standard selection for regulated bioanalysis and environmental monitoring applications.

• [1] Banno A, Yabuki Y, Sonoda M, Tanimori S. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. J Pestic Sci. 2024;49(2):65-76. View Source
• [2] All Journals Search. Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. View Source
• [3] Burke DG, Mackay LG. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2015. View Source
• [4] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Acetamide-13C2,15N Applications

Acetamide Quantification in Pharmaceuticals via ID-LC-MS/MS

Acetamide-13C2,15N serves as the optimal internal standard for quantifying residual acetamide in active pharmaceutical ingredients (APIs) and drug products by HPLC-MS/MS using multiple reaction monitoring (MRM) mode . The +3 Da mass shift provides a clean MRM transition channel (e.g., m/z 62→44 for labeled acetamide) that is fully resolved from the unlabeled analyte channel (m/z 59→41), eliminating isotopic cross-talk and enabling accurate quantification at levels below 250 ppm as required by regulatory specifications [1]. The 13C/15N backbone ensures co-elution with the analyte, providing consistent extraction recovery correction and matrix effect compensation across the chromatographic peak, which is essential for achieving the ≤15% accuracy and precision required for validated analytical methods [2].

Bioanalysis of Acetamide in Plasma and Urine for DMPK Studies

In drug metabolism and pharmacokinetic (DMPK) studies, Acetamide-13C2,15N is employed as a SIL-IS to correct for extraction recovery variability and ion suppression in complex biological matrices such as plasma, urine, and feces . The compound's chemical equivalence to unlabeled acetamide ensures that it undergoes identical extraction efficiency, derivatization reactions, and ionization behavior, enabling precise quantification across a wide dynamic range [1]. The use of 13C/15N labeling rather than deuterium avoids the retention time shift that can cause differential matrix effects between the internal standard and analyte when deuterated analogs are used, which has been documented to introduce quantification bias in plasma-based assays [2].

Environmental Monitoring of Acetamide by LC-MS/MS

Acetamide is listed on the U.S. EPA's Contaminant Candidate List 3 (CCL 3), requiring reliable analytical methods for its detection and quantification in drinking water and environmental samples . Acetamide-13C2,15N enables the development of isotope dilution LC-MS/MS methods that meet regulatory performance criteria for environmental monitoring, including accuracy within ±20% of nominal concentration and precision ≤20% RSD at the limit of quantitation [1]. The +3 Da mass separation ensures that the method is free from isotopic interference even when analyzing complex environmental matrices with high background signal [2].

Isotope-Labeled Derivatization Reagent for Metabolomics and Proteomics

Acetamide-13C2,15N can function as a starting material for synthesizing 13C/15N-labeled derivatization reagents used in chemical isotope labeling strategies for quantitative metabolomics . In these workflows, differential isotopic labeling of comparative sample groups followed by LC-MS analysis enables relative or absolute quantification of metabolites containing amine or hydroxyl functional groups [1]. The dual 13C/15N labeling provides a +3 Da mass tag that is readily distinguishable from natural isotopic distributions, and the use of 13C/15N rather than deuterium ensures that labeled and unlabeled derivatives co-elute, which is essential for accurate ratio-based quantification and avoidance of deuterium isotope effects on chromatographic retention [2].

Application

Selection Property

Validation Focus

Pharmaceutical residual acetamide quantitation

Mass shift magnitude and isotopic purity

Accuracy/precision endpoint review; method validation documentation context

Human plasma/urine research matrix bioanalysis

Co-elution and matrix effect correction

Extraction recovery reproducibility; ion suppression assessment in research matrices

Environmental water monitoring by isotope dilution

Interference-free mass channel

LLOQ and method reproducibility in complex environmental matrices

Derivatization reagent synthesis for metabolomics

Dual 13C/15N labeling and co-elution

Ratio-based quantification accuracy; deuterium effect avoidance

• [1] Patent Application: Method and Assays for Quantitation of Acetamide in a Composition. 2010. USPTO. View Source
• [2] Burke DG, Mackay LG. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2015. View Source